Cas no 98462-03-4 (8(S)-HETE)

8(S)-HETE structure

Product Name:8(S)-HETE

CAS No:98462-03-4

MF:C₂₀H₃₂O₃

MW:320.466286659241

CID:801822

PubChem ID:5283154

Update Time:2025-04-19

8(S)-HETE Chemical and Physical Properties

Names and Identifiers

- 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z)-
- 8(S)-HETE
- 8(S)-HETE Lipid Maps MS Standard
- 8(S)-HYDROXY-(5Z,9E,11Z,14Z)-EICOSATETRAENOIC ACID
- 8-HYDROXY-[S-(E,Z,Z,Z)]-5,9,11,14-EICOSATETRAENOIC ACID
- 8(S)-HYDROXYEICOSA-5Z,9E,11Z,14Z-TETRAENOIC ACID
- (5Z,8S,9E,11Z,14Z)-8-hydroxyicosa-5,9,11,14-tetraenoic acid
- NLUNAYAEIJYXRB-VYOQERLCSA-N
- (8S)-hydroxyeicosatetraenoic acid
- 8(S)-hydroxyeicosatetraenoic acid
- (5Z,9E,11Z,14Z)-(8S)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid
- MFCD00063584
- 8(S)-HETE Lipid Maps(R) MS Standard
- (5Z,8S,9E,11Z,14Z)-8-hydroxyeicosa-5,9,11,14-tetraenoic acid
- (S)-(Z,E,Z,Z)-8-hydroxyeicosa-5,9,11,14-tetraenoic acid
- NCGC00161238-01
- GTPL2679
- (8S)-hydroxy-(5Z),(9E),(11Z),(14Z)-eicosatetraenoic acid
- AKOS040755653
- 8(S)-Hydroxy-(5Z,9E,11Z,14Z)-eicosatetraenoate
- NS00015213
- CHEBI:34486
- 8-hydroxyeicosa-5,9,11,14-tetraenoic acid
- (5Z,8S,9E,11Z,14Z)-8-hydroxyicosa-5,9,11,14-tetraenoate
- (R,5Z,9E,11Z,14Z)-8-Hydroxyicosa-5,9,11,14-tetraenoic acid
- (5Z,8S,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-eicosatetraenoic acid
- 8S-HETE
- 8(S-hydroxy-(5Z, 9E, 11Z, 14Z)-eicosatetraenoic acid
- BML1-B04
- (5Z,8S,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-eicosatetraenoicacid
- 8S-hydroxy-5Z,9E,11Z,14Z-eicosatetraenoic acid
- (5Z,9E,11Z,14Z)-(8S)-8-Hydroxyeicosa-5,9,11,14-tetraenoic acid
- 8S-hydroxy-5Z,9E,11Z,14Z-eicosatetraenoate
- Q27074042
- 98462-03-4
- SCHEMBL22607964
- 8(S)-Hydroxy-(5Z,9E,11Z,14Z)-eicosatetraenoic acid, ~100 mug/mL in ethanol, ~98% (HPLC)
- 8(S)-hydroxy-5(Z),9(E),11(Z),14(Z)-eicosatetraenoic acid
- DTXSID101033819
- LMFA03060006
- Inchi： 1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,14-11-,16-13+/t19-/m1/s1
- InChI Key： NLUNAYAEIJYXRB-VYOQERLCSA-N
- SMILES： O[C@H](/C=C/C=C\C/C=C\CCCCC)C/C=C\CCCC(=O)O

Computed Properties

Exact Mass: 320.23500
Monoisotopic Mass: 320.235
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 14
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 5.2
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: Not available
Density: 0.984
Boiling Point: 471.1°Cat760mmHg
Flash Point: 14℃
Refractive Index: 1.513
PSA: 57.53000
LogP: 5.18750
Solubility: Not available

8(S)-HETE Security Information

Hazardous Material transportation number：UN 1170 3/PG 2
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： S16; S26; S36
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R11; R36/37/38

8(S)-HETE Pricemore >>

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